Cas no 1261573-89-0 (2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261573-89-0
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4987961
• Update Time: 2025-11-01

2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-10-9(4-5-18-11(10)14)7-2-1-3-8(6-7)19-12(15,16)17/h1-6H
• InChI Key： BQRJGLXNROFOJV-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C=CC=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261573-89-0)

2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261573-89-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with dichloro and trifluoromethoxy groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine is C₁₄H₈Cl₂F₃N₁O, and its molecular weight is approximately 328.16 g/mol. The compound's structure can be visualized as a pyridine ring with chlorine atoms at the 2 and 3 positions and a 3-(trifluoromethoxy)phenyl group at the 4 position. This arrangement provides a rigid and planar structure, which is crucial for its interactions with biological targets.

In recent years, the study of 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine has been driven by its potential as a lead compound in the development of new therapeutic agents. Research has focused on its pharmacological properties, including its ability to modulate specific receptors and enzymes. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

The trifluoromethoxy group in 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine plays a crucial role in enhancing its lipophilicity and metabolic stability. These properties are essential for improving the compound's bioavailability and extending its half-life in vivo. Additionally, the dichloro substitution on the pyridine ring contributes to the compound's overall stability and resistance to degradation by metabolic enzymes.

In preclinical studies, 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine has demonstrated promising results in various disease models. For example, it has been shown to inhibit the growth of breast cancer cells by targeting specific kinases involved in tumor progression. Furthermore, the compound has exhibited anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

The synthesis of 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of appropriate aryl halides with pyridine derivatives followed by chlorination and trifluoromethylation reactions. The choice of reagents and catalysts is critical for optimizing the efficiency of these reactions.

In addition to its therapeutic potential, 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine has also been studied for its use as a probe molecule in biochemical assays. Its unique chemical structure allows it to bind selectively to specific protein targets, making it useful for investigating protein function and interactions. This application has broad implications for drug discovery and basic research in molecular biology.

The safety profile of 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2,3-Dichloro-4-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261573-89-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to explore its full potential and optimize its use in various biomedical applications.